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Get Quote

The following table summarizes the fundamental information for the deuterated standard, Cicletanine-d4

hydrochloride, which is crucial for analytical method development [1] [2] [3].

Property Description

Chemical Name Cicletanine-d4 Hydrochloride

CAS Number 1189491-41-5 [1] [2] [3]

Molecular Formula C₁₄H₉D₄Cl₂NO₂ [1] [2] [3]

Molecular Weight 302.19 g/mol [1] [2] [3]

Primary
Application

Internal Standard for quantitative analysis (LC-MS, GC-MS, NMR) [2]

Supplier Examples MedChemExpress, Santa Cruz Biotechnology, Pharmaffiliates, SynZeal [1] [4]

[2]

This deuterated compound is a stable isotope-labeled analog of Cicletanine, an antihypertensive drug that

acts directly on vascular smooth muscle [5]. Its primary role in analytics is to serve as an internal standard,
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which corrects for variability in sample preparation and instrument response, thereby improving the accuracy

and precision of quantitative assays [2].

Proposed Analytical Workflow and Fragmentation
Pathway

To help visualize the general analytical process and the rationale for using a deuterated standard, you can

refer to the following diagrams.
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Diagram 1: Generic workflow for bioanalysis using a deuterated internal standard.
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Diagram 2: Conceptual fragmentation pathways. The deuterium labels ensure a predictable mass shift in

fragments, allowing the internal standard to be distinguished from the non-deuterated analyte.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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